1-[2-fluoro-4-nitro-5-(1-piperazinyl)phenyl]azepane

• IUPAC Name: 1-(2-fluoro-4-nitro-5-piperazin-1-ylphenyl)azepane
• InChI: InChI=1S/C16H23FN4O2/c17-13-11-16(21(22)23)15(20-9-5-18-6-10-20)12-14(13)19-7-3-1-2-4-8-19/h11-12,18H,1-10H2
• InChI Key: NMUJONASFBFSLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=C(C=C(C(=C2)N3CCNCC3)[N+](=O)[O-])F
• Molecular Formula: C16H23FN4O2
• Molecular Weight: 322.38 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-[2-fluoro-4-nitro-5-(1-piperazinyl)phenyl]azepane often involves complex reactions, including nitro substitution and the formation of piperazine groups. For example, N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides were prepared by labeling their 4-nitropyridin-2-yl precursors through nitro substitution by the (18)F anion, showing the complexity involved in the synthesis of fluorine-substituted piperazine derivatives (García et al., 2014).

Molecular Structure Analysis

Crystallographic studies provide insight into the molecular structure of related compounds. For instance, 1-(2-Fluoro-4-nitrophenyl)-4-(prop-2-yn-1-yl)piperazine was characterized by FTIR, 1H NMR, 13C NMR, and X-ray crystallography, revealing a monoclinic crystal structure with specific lattice parameters, which highlights the importance of intermolecular interactions such as hydrogen bonding and stacking interactions in stabilizing the crystal lattice (Awasthi et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving compounds like this compound are diverse. The interaction of 1-nitrocyclohexene with alicyclic amines, for instance, can proceed via nucleophilic addition or deprotonation to form aza-Michael products or ammonium salts, respectively. This highlights the variability in reaction pathways that can influence the final product's structure and properties (Efremova et al., 2013).

Physical Properties Analysis

The physical properties of similar compounds, such as thermal stability and crystallography, are crucial for understanding their behavior under different conditions. The thermal and crystallographic studies of 1-(2-Fluoro-4-nitrophenyl)-4-(prop-2-yn-1-yl)piperazine, for example, provide valuable information about its stability and molecular interactions, which are essential for its potential applications (Awasthi et al., 2014).

Chemical Properties Analysis

Understanding the chemical properties, such as reactivity with different reagents and conditions, is fundamental. The synthesis and biological activities of optical isomers of related compounds demonstrate the significance of stereochemistry in determining the chemical properties and potential applications of these molecules (Sakoda et al., 1992).